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Compound of Interest

Compound Name: Angeolide

Cat. No.: B2691686

In the absence of a specific Safety Data Sheet (SDS) for Angeolide, this document provides a
comprehensive guide to its safe handling, storage, and disposal based on best practices for
managing potentially hazardous and uncharacterized chemical compounds. Researchers,
scientists, and drug development professionals should treat Angeolide as a substance with
significant potential health risks until more definitive data becomes available.

Chemical Identifiers for Angeolide:

Identifier Value Source
Molecular Formula C22H38N206 PubChem[1]
CAS Number 2441-03-4 /1 81957-73-5 PubChem[1], ChemicalBook[2]

Immediate Safety and Logistical Information

Given the unknown toxicological profile of Angeolide, it is prudent to handle it as a potential
carcinogen and a highly toxic compound. The following procedures are mandatory to minimize
exposure and ensure a safe laboratory environment.

1. Personal Protective Equipment (PPE):

The selection of appropriate PPE is critical to prevent accidental exposure. Double gloving is
recommended when handling highly toxic chemicals.[3]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b2691686?utm_src=pdf-interest
https://www.benchchem.com/product/b2691686?utm_src=pdf-body
https://www.benchchem.com/product/b2691686?utm_src=pdf-body
https://www.benchchem.com/product/b2691686?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Angolide
https://pubchem.ncbi.nlm.nih.gov/compound/Angolide
https://www.chemicalbook.com/ProductChemicalPropertiesCB72142019.htm
https://www.benchchem.com/product/b2691686?utm_src=pdf-body
https://policies.unc.edu/TDClient/2833/Portal/KB/PrintArticle?ID=132019
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2691686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o . Recommended
PPE Category Minimum Requirement .
Material/Standard
Hand Protection Double Nitrile Gloves Outer glove with extended cuff
Eye Protection Chemical Splash Goggles ANSI Z87.1 compliant[4]
) Full-Face Shield (when To be worn over safety
Face Protection o )
splashing is possible) goggles[4]
) Disposable Lab Coat (fully )
Body Protection Impermeable material
fastened)
_ _ _ _ Required for handling powders
Respiratory Protection N95 or higher rated respirator

or creating aerosols[3]

2. Engineering Controls:

e Fume Hood: All manipulations of Angeolide, including weighing, transferring, and preparing
solutions, must be conducted in a certified chemical fume hood.[5][6]

» Ventilated Enclosure: For weighing solid Angeolide, a ventilated balance enclosure is
recommended to prevent the dispersal of fine powders.

o Designated Area: A specific area of the lab should be designated for working with
Angeolide. This area should be clearly marked with warning signs.[6]

Operational and Disposal Plans

A clear and concise plan for the handling and disposal of Angeolide is essential to maintain a

safe working environment.
Operational Workflow:

The following diagram outlines the standard operating procedure for handling Angeolide from
preparation to disposal.
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Caption: Standard workflow for handling Angeolide.
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Disposal Plan:

All waste materials contaminated with Angeolide must be treated as hazardous waste.

Waste Type Collection Procedure Disposal Method

Collect in a dedicated, sealed,

and labeled plastic bag or Incineration through a certified
Solid Waste container. This includes hazardous waste disposal

gloves, wipes, and disposable service.[8]

lab coats.[7]

Collect in a sealed, labeled, ) ) -
_ Incineration through a certified
and compatible waste )
o _ o hazardous waste disposal
Liquid Waste container. Do not mix with ) )
service. Do not dispose of

down the drain.[8][9]

other solvent waste streams

unless approved.

Syringes and needles must be To be collected and incinerated
Sharps disposed of in a designated by a hazardous waste disposal

sharps container. service.

Experimental Protocols

While no specific experimental protocols for Angeolide were identified, the following general
procedure for preparing a stock solution should be followed, adhering to the safety measures
outlined above.

Protocol: Preparation of a 10 mM Angeolide Stock Solution
e Pre-Weighing: Tare a sealed, empty vial on a balance located within a ventilated enclosure.

e Weighing: Carefully add the calculated mass of solid Angeolide to the vial. Seal the vial
before removing it from the enclosure.

e Solvent Addition: In a chemical fume hood, add the appropriate volume of solvent to the vial
using a calibrated pipette.
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 Dissolution: Cap the vial tightly and vortex or sonicate until the solid is completely dissolved.
Keep the vial within the fume hood during this process.

o Storage: Store the stock solution in a clearly labeled, sealed container in a designated and
secure location, such as a locked refrigerator or freezer.

This guidance is intended to provide a framework for the safe handling of Angeolide in the
absence of specific safety data. It is crucial for all personnel to receive training on these
procedures and for the principal investigator to develop a lab-specific Standard Operating
Procedure (SOP) before any work with this compound begins.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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